2-(4-bromophenyl)-N-(1-ethylpropyl)acetamide

• Molecular Formula: C13H18BrNO
• Molecular Weight: 284.19 g/mol
• IUPAC Name: 2-(4-bromophenyl)-N-pentan-3-ylacetamide
• InChI: InChI=1S/C13H18BrNO/c1-3-12(4-2)15-13(16)9-10-5-7-11(14)8-6-10/h5-8,12H,3-4,9H2,1-2H3,(H,15,16)
• InChI Key: RYOUEZGXUUBWER-UHFFFAOYSA-N
• SMILES: CCC(CC)NC(=O)CC1=CC=C(C=C1)Br

Description

2-(4-bromophenyl)-N-(1-ethylpropyl)acetamide is a chemical compound that belongs to the class of amides. It is commonly referred to as Brorphine or 4-Bromopropiophenone. This compound has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

2-(4-bromophenyl)-N-(1-ethylpropyl)acetamide has been studied for its potential applications in various fields. It has been found to have analgesic and anxiolytic effects, making it a potential candidate for the treatment of pain and anxiety disorders. It has also been studied for its potential use as a sedative and hypnotic agent.

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-N-(1-ethylpropyl)acetamide is not fully understood. However, it is believed to act as a GABA receptor agonist, which results in the inhibition of neurotransmitter release. This leads to a decrease in neuronal activity, resulting in the observed effects.
Biochemical and Physiological Effects
Studies have shown that 2-(4-bromophenyl)-N-(1-ethylpropyl)acetamide has analgesic, anxiolytic, sedative, and hypnotic effects. It has been found to increase the pain threshold and decrease anxiety levels in animal models. It also induces sedation and hypnosis in a dose-dependent manner.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-bromophenyl)-N-(1-ethylpropyl)acetamide in lab experiments is its potency and selectivity. It has been found to be more potent and selective than other GABA receptor agonists. However, one limitation is its potential for addiction and abuse. Therefore, caution should be exercised when using this compound in research.

Future Directions

There are several future directions for research on 2-(4-bromophenyl)-N-(1-ethylpropyl)acetamide. One area of research could focus on its potential use as a treatment for pain and anxiety disorders. Another area could focus on its potential use as a sedative and hypnotic agent. Additionally, research could be conducted to investigate its potential for addiction and abuse, as well as its long-term effects on the body.
Conclusion
In conclusion, 2-(4-bromophenyl)-N-(1-ethylpropyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of this compound.

Synthesis Methods

The synthesis of 2-(4-bromophenyl)-N-(1-ethylpropyl)acetamide involves the reaction of 4-bromopropiophenone with N-ethylpropan-1-amine. The reaction is catalyzed by a base such as potassium carbonate or sodium hydroxide. The resulting product is then purified through recrystallization to obtain a pure compound.